Cas no 2567495-44-5 (4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2567495-44-5
• MF: C₁₂H₁₆F₃NO₅
• MW: 311.254354476929
• MDL: MFCD32878650
• CID: 5657608
• PubChem ID: 155820299
• Update Time: 2025-11-06

4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-39870246
• 4-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• 2567495-44-5
• EN300-27694380
• 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• MDL： MFCD32878650
• Inchi： 1S/C12H16F3NO5/c1-9(2,3)21-8(19)16-10-4-11(5-10,7(17)18)20-6(10)12(13,14)15/h6H,4-5H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VDYLIUFFZHXGQS-UHFFFAOYSA-N
• SMILES： FC(C1C2(CC(C(=O)O)(C2)O1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 311.09805710g/mol
• Monoisotopic Mass: 311.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2567495-44-5)

The compound 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2567495-44-5) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2-oxabicyclo[2.1.1]hexane scaffold and the trifluoromethyl group, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in the fields of inflammation, central nervous system (CNS) disorders, and metabolic diseases.

One of the key structural highlights of this compound is the presence of a tert-butoxycarbonyl (Boc) protecting group, which is widely used in peptide synthesis and medicinal chemistry to safeguard reactive functional groups during multi-step reactions. The trifluoromethyl moiety, a hallmark of modern drug design, enhances the molecule's metabolic stability and lipophilicity, making it a promising candidate for optimizing pharmacokinetic properties. The 2-oxabicyclo[2.1.1]hexane core, a strained bicyclic system, introduces conformational rigidity, which can improve target binding affinity and selectivity.

In recent years, the demand for fluorinated building blocks like 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid has surged due to their pivotal role in the synthesis of FDA-approved drugs and biologically active compounds. The trifluoromethyl group, in particular, is a hot topic in medicinal chemistry, as it often enhances bioavailability and reduces off-target effects. This compound's versatility aligns with the growing trend of fragment-based drug discovery (FBDD), where small, rigid fragments are used to construct larger, more complex molecules with desired biological activities.

From a synthetic chemistry perspective, the 2-oxabicyclo[2.1.1]hexane framework presents intriguing challenges and opportunities. Its strained ring system can serve as a three-dimensional (3D) scaffold, a feature highly sought after in drug discovery to escape the "flatland" of traditional aromatic compounds. This aligns with the pharmaceutical industry's shift toward sp3-rich molecules, which are associated with improved clinical success rates. The compound's carboxylic acid functionality further enhances its utility, allowing for easy derivatization into esters, amides, or other derivatives for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also driving interest in this compound. The trifluoromethyl group, while beneficial for drug performance, has prompted discussions about sustainable fluorination methods and green chemistry approaches. Researchers are actively investigating catalytic fluorination techniques to minimize waste and energy consumption, making compounds like 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid more accessible and environmentally friendly.

In summary, 4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2567495-44-5) represents a cutting-edge example of modern medicinal chemistry. Its combination of a Boc-protected amine, trifluoromethyl group, and strained bicyclic core offers unparalleled opportunities for drug discovery and material science. As the pharmaceutical industry continues to prioritize 3D molecular architectures and fluorinated compounds, this molecule is poised to play a critical role in the development of next-generation therapeutics and functional materials.